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Compound of Interest |

7-Chloro-4-hydrazinyl-2-
Compound Name:
methylquinoline
CAS No.: 97892-66-5
Cat. No.: B1348397

Part 1: Executive Summary & Chemical Identity

7-Chloro-4-hydrazinyl-2-methylquinoline is a critical heterocyclic intermediate used primarily
in the synthesis of bioactive compounds, including antimalarial agents, antimicrobial
hydrazones, and pyrazole-based scaffolds. Due to the presence of the hydrazine moiety (

), this compound exhibits significant reactivity and potential toxicity profiles that differ from its
chloro-quinoline precursors.

This guide synthesizes safety data from authoritative MSDS sources for structural analogs and
functional group analysis to provide a comprehensive handling protocol for research and drug
development environments.

Chemical Identification Profile
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Parameter Detail

Chemical Name 7-Chloro-4-hydrazinyl-2-methylquinoline

7-Chloro-4-hydrazino-2-methylquinoline; (7-
Synonyms o )
Chloro-2-methylquinolin-4-yl)hydrazine

97892-66-5 (Hydrochloride salt); Free base
often synthesized in situ from 4965-33-7

CAS Number

Molecular Formula

Molecular Weight 207.66 g/mol

Structural Class Quinoline / Hydrazine derivative

) Solid (Crystalline powder, typically pale yellow to
Physical State tan)
an

High melting solid (Analog 7-chloro-4-
Melting Point hydrazinoquinoline melts at ~220°C dec.)[1][2]
[31[41[5]

Soluble in DMSO, DMF, dilute acids; sparingly

Solubilit
Y soluble in water/ethanol (cold)

Part 2: Hazard Identification & Toxicology (GHS)

Scientific Note: While specific GHS data for the 2-methyl derivative is limited in public
repositories, the safety profile is derived from the high-confidence structural analog 7-Chloro-4-
hydrazinoquinoline (CAS 23834-14-2) and the intrinsic hazards of aryl hydrazines.

GHS Classification (Predicted/Analog-Based)

Signal Word:WARNING
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Hazard Class Category Hazard Statement Code
o Harmful if swallowed.
Acute Toxicity (Oral) 4 6] H302
Acute Toxicity Harmful in contact
4 _ _ H312
(Dermal) with skin.[6]
Acute Toxicity o
) 4 Harmful if inhaled. H332
(Inhalation)
Skin o
] o 2 Causes skin irritation. H315
Corrosion/Irritation
o Causes serious eye
Eye Damage/Irritation 2A S H319
irritation.
STOT - Single May cause respirator
J 3 o Y _ P Y H335
Exposure irritation.
Suspected of causing
Germ Cell )
2 (Suspected) genetic defects H341

Mutagenicity

(Hydrazine alert).

Toxicological Mechanisms

Hydrazine Moiety: The free hydrazine group is a nucleophile that can react with cellular

macromolecules. Aryl hydrazines are known structural alerts for genotoxicity and skin

sensitization.

Quinoline Scaffold: Chloroquinolines are generally DNA-intercalating agents. Combined with

the hydrazine group, the potential for mutagenicity requires strict containment.

Route of Entry: Inhalation of dust and dermal absorption are the primary risks during

weighing and synthesis.

Part 3: Synthesis & Reactivity Context[2]

Understanding the synthesis workflow is essential for identifying critical control points. This

compound is typically synthesized by nucleophilic aromatic substitution (
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) of 4,7-Dichloro-2-methylquinoline with Hydrazine Hydrate.

Synthesis Workflow & Hazard Control

Precursor:
4,7-Dichloro-2-methylquinoline Dissolve

(Solid, Irritant) I Reaction:
y Cool & Precipitate

Reflux in Ethanol

Dropwise Addition (Thermal Hazard, Vapors)
Reagent:
Hydrazine Hydrate
(Liquid, Corrosive, Carcinogen)

Product:
7-Chloro-4-hydrazinyl-
2-methylquinoline

Isolation:
Filtration & Washing
(Dust/Exposure Hazard)

Click to download full resolution via product page

Figure 1: Synthesis workflow highlighting the critical hazard input (Hydrazine Hydrate) and
exposure points.

Reactivity Profile

» Stability: Stable under recommended storage conditions but may darken upon exposure to
light and air (oxidation of hydrazine).

» Incompatibility:

o Strong Oxidizing Agents: Reaction with oxidizers can be vigorous and generate nitrogen

gas or nitrogen oxides.

o Aldehydes/Ketones: Reacts rapidly to form hydrazones (often the desired reaction, but
uncontrolled mixing can be exothermic).

o Acids: Forms stable salts (e.g., Hydrochloride), which are generally safer to handle than

the free base.

Part 4: Safe Handling & Operational Protocols
Engineering Controls

e Primary Containment: All weighing and open handling of the solid must be performed inside
a Chemical Fume Hood or a Powder Containment Enclosure.
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e Ventilation: Ensure face velocity > 0.5 m/s.

o Decontamination: Designated glassware should be deactivated with a dilute bleach solution
(to oxidize residual hydrazine traces) before standard washing.

Personal Protective Equipment (PPE) Matrix

Body Part PPE Recommendation Rationale

N95/P100 Respirator (if Prevent inhalation of

Respiratory
outside hood) sensitizing dusts.

Hydrazines can permeate

Hand Double Nitrile Gloves (0.11 standard latex; double gloving
ands
mm min) provides breakthrough
indication.
] Prevent corneal damage from
Eyes Chemical Safety Goggles )
basic dust or splashes.
Prevent accumulation on
Body Lab Coat + Tyvek Sleeves

clothing/skin contact.

Step-by-Step Handling SOP

o Pre-Check: Verify fume hood function. Clear work area of oxidizers (e.qg., nitric acid,
permanganates).

e Weighing:
o Tare the receiving vessel inside the hood.
o Transfer solid using a spatula; do not pour.
o Immediately recap the stock container.

» Reaction Setup:

o If using hydrazine hydrate, add it slowly to the quinoline solution to manage exotherms.
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o Use a reflux condenser to contain vapors.
o Cleanup:

o Wipe down balance and hood surface with a 10% bleach solution followed by water.

o Dispose of wipes as hazardous solid waste.

Part 5: Emergency Response & Waste Management
First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical
attention (risk of delayed pulmonary edema).[7][8]

o Skin Contact: Wash with soap and copious water for 15 minutes.[8] Discard contaminated
clothing.[7]

o Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact
lenses.[7]

e Ingestion: Rinse mouth. Do NOT induce vomiting (corrosive/irritant risk).[7] Call a Poison
Control Center.

Fire Fighting
» Extinguishing Media: Carbon dioxide (

), dry chemical powder, or alcohol-resistant foam.

o Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides, Nitrogen oxides (

), Hydrogen chloride gas (
).

o Advice: Wear self-contained breathing apparatus (SCBA).

Waste Disposal
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o Classification: Hazardous Waste (Toxic/Irritant).
e Protocol:
o Do not dispose of in sinks or general trash.

o Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an
afterburner and scrubber.

o Deactivation (Spills): Small spills can be treated with dilute hypochlorite (bleach) to oxidize
the hydrazine group, then absorbed onto sand/vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Safety & Handling Guide: 7-Chloro-4-
hydrazinyl-2-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-
msds-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-msds-safety-data
https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-msds-safety-data
https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-msds-safety-data
https://www.benchchem.com/product/b1348397#7-chloro-4-hydrazinyl-2-methylquinoline-msds-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

